CID 78063087

• Molecular Formula: C33H24Si
• Molecular Weight: 448.6 g/mol
• InChI: InChI=1S/C33H24Si/c1-2-12-22(13-3-1)34-33(31-27-18-8-4-14-23(27)24-15-5-9-19-28(24)31)32-29-20-10-6-16-25(29)26-17-7-11-21-30(26)32/h1-21,31-33H
• InChI Key: IADVTZXPBFISKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)[Si]C(C2C3=CC=CC=C3C4=CC=CC=C24)C5C6=CC=CC=C6C7=CC=CC=C57

Description

The compound with the identifier “CID 78063087” is a chemical entity listed in the PubChem database PubChem is a public repository for information on the biological activities of small molecules

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for CID 78063087 would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and stringent quality control measures to produce the compound on an industrial scale.

Chemical Reactions Analysis

Types of Reactions

CID 78063087 can undergo various types of chemical reactions, including:

Oxidation: The compound may be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve the use of reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include:

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Palladium on carbon, platinum oxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

CID 78063087 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of CID 78063087 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action would provide insights into its potential therapeutic applications and safety profile.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to CID 78063087 can be identified using structural similarity searches in databases like PubChem. These compounds may share similar chemical structures and properties, but differ in specific functional groups or substituents.

Uniqueness

This compound is unique due to its specific chemical structure and the resulting properties

Conclusion

This compound is a compound of significant interest in various scientific fields due to its unique chemical structure and potential applications